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Compound of Interest

Compound Name: 2,3-Dibromobutenedioic acid

CAS No.: 149230-81-9

Cat. No.: B1637808

Get Quote

Introduction & Significance
2,3-Dibromobutenedioic acid represents a critical scaffold in the study of halogen bonding

(XB) and crystal engineering. The presence of two electron-withdrawing bromine atoms

adjacent to carboxylic acid groups creates a highly polarized system.

Halogen Bonding: The bromine atoms act as strong XB donors (

-hole interactions) capable of forming directional contacts with oxygen or nitrogen acceptors.

Isomeric Structural Diversity:

Trans (Fumaric): Forms extensive intermolecular hydrogen-bonded sheets or ribbons.

Cis (Maleic): Often stabilized by a strong intramolecular O-H···O hydrogen bond, reducing

its capacity for intermolecular networking and increasing its solubility/volatility relative to

the trans-isomer.

Experimental Protocol

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1637808#bc-rfq
https://www.benchchem.com/product/b1637808/docs?utm_src=pdf-body#application-note-crystal-structure-analysis-of-2-3-dibromobutenedioic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1637808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Crystallization & Sample Preparation
Objective: Obtain single crystals suitable for X-ray diffraction (approx. 0.1 – 0.3 mm).

Challenges:

Dehydration: The cis-isomer (maleic) can dehydrate to 2,3-dibromomaleic anhydride upon

heating or in desiccating environments.

Isomerization: Exposure to UV light or radical initiators can induce cis-to-trans isomerization.

Protocol:

Solvent Selection:

Trans-isomer: High solubility in polar protic solvents. Use Slow Evaporation from

Methanol/Water (1:1) or Acetone.

Cis-isomer: Use Vapor Diffusion. Dissolve in minimal THF or Ethyl Acetate; diffuse

Pentane or Hexane into the solution at 4°C to avoid dehydration.

Crystal Screening:

Inspect under polarized light. Look for sharp extinction (indicating singularity).

Note: Anhydride crystals often form needles; Acid crystals tend to form blocks or prisms.

Phase 2: X-Ray Data Collection
Objective: Collect high-redundancy data to account for significant absorption by Bromine.
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Parameter Setting / Recommendation Rationale

Radiation Source

Mo K

(

Å)

Preferred over Cu K

to minimize absorption (

) by Br atoms.

Temperature 100 K (Cryostream)

Reduces thermal motion (ADP)

of heavy Br atoms; prevents

dehydration/sublimation.

Detector Distance 50–60 mm

Balance between resolution

(0.75 Å or better) and spot

separation.

Scan Strategy
Full Sphere (

)

High redundancy is critical for

accurate absorption correction.

Exposure Time 10–30 s/frame

Adjust based on crystal size;

avoid saturating strong low-

angle reflections.

Phase 3: Structure Solution & Refinement
Objective: Solve the phase problem dominated by heavy atoms and refine the model.

Workflow:

Data Reduction: Integrate frames. Apply Numerical Absorption Correction (face-indexing

required) or Multi-scan (SADABS/SCALE3 ABSPACK) if crystal shape is irregular.

Critical Check: Verify

is < 0.06 after absorption correction. High

often indicates poor absorption modeling.

Space Group Determination:
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Trans: Typically Triclinic (

) or Monoclinic (

).

Cis: Typically Monoclinic (

) or Orthorhombic.

Phasing: Use Intrinsic Phasing (SHELXT) or Patterson Methods. The Br atoms will dominate

the Patterson map.

Refinement (SHELXL):

Refine Br and O anisotropically.

Hydrogen Atoms:

C-H (Backbone): Place in calculated positions (HFIX 43).

O-H (Carboxyl): Locate in Difference Fourier map. Refine with DFIX 0.82 restraint if

unstable, or allow free refinement if data quality permits.

Extinction Coefficient: Likely requires refinement due to strong scattering power of Br.

Phase 4: Structural Analysis
Key Geometric Parameters to Validate:

C=C Double Bond: Expect ~1.32 – 1.35 Å.

C-Br Bond: Expect ~1.88 – 1.90 Å.

Intramolecular H-Bond (Cis only): Look for O...O distance < 2.6 Å with an O-H...O angle >

140°.

Visualization of Structural Logic
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Cis-Isomer (Maleic) Trans-Isomer (Fumaric)

Start: 2,3-Dibromobutenedioic Acid Sample

Determine Isomer (NMR/IR)

Growth: Vapor Diffusion
(THF/Hexane, 4°C)

Cis

Growth: Slow Evaporation
(MeOH/Water)

Trans

Risk: Dehydration to Anhydride Data Collection (Mo Kα, 100K)
Focus: Absorption Correction

Feature: Intramolecular H-Bond
(Planar 7-membered ring)

Final Structure:
Analyze Halogen Bonds (C-Br...O)

Feature: Intermolecular H-Bond Network
(R2,2(8) Dimers)

Refinement Strategy
1. Heavy Atom Phasing (Br)
2. Anisotropic Refinement

3. Locate H-atoms (Diff Map)

If Cis If Trans

Click to download full resolution via product page

Caption: Workflow for the crystallographic analysis of 2,3-dibromobutenedioic acid isomers,

highlighting specific growth conditions and structural features.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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